Cas no 1083223-97-5 (4-methyl-1,2-oxazole-3-carbaldehyde)

• Product Name: 4-methyl-1,2-oxazole-3-carbaldehyde
• CAS No: 1083223-97-5
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD10700234
• CID: 2130455
• PubChem ID: 28951011
• Update Time: 2025-05-20

4-methyl-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-Isoxazolecarboxaldehyde
• 3-ISOXAZOLECARBOXALDEHYDE, 4-METHYL-
• 4-Methylisoxazole-3-carbaldehyde
• 4-methyl-1,2-oxazole-3-carbaldehyde
• AM806541

• MDL： MFCD10700234
• Inchi： 1S/C5H5NO2/c1-4-3-8-6-5(4)2-7/h2-3H,1H3
• InChI Key： WELBDYPZKDYZOH-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Topological Polar Surface Area: 43.1

Additional information on 4-methyl-1,2-oxazole-3-carbaldehyde

4-Methyl-1,2-Oxazole-3-Carbaldehyde: A Comprehensive Overview

4-Methyl-1,2-Oxazole-3-Carbaldehyde, also known by its CAS number CAS No. 1083223-97-5, is a heterocyclic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The presence of the aldehyde group at the 3-position and a methyl substituent at the 4-position of the oxazole ring imparts unique chemical properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 4-Methyl-1,2-Oxazole-3-Carbaldehyde can be achieved through various methods, including condensation reactions and cyclization processes. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the compound's importance in organic synthesis and its potential for large-scale production.

In terms of chemical properties, 4-Methyl-1,2-Oxazole-3-Carbaldehyde exhibits moderate stability under standard conditions. However, its reactivity is significantly influenced by the electron-withdrawing aldehyde group and the electron-donating methyl substituent. These substituents create a unique electronic environment within the oxazole ring, making the compound highly versatile in various chemical transformations. For example, it can undergo nucleophilic additions, condensations, and oxidations, making it a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 4-Methyl-1,2-Oxazole-3-Carbaldehyde has been a focal point of recent research. Studies have demonstrated its potential as an antimicrobial agent, particularly against gram-positive bacteria and certain fungal strains. This activity is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways. Furthermore, preliminary findings suggest that this compound may possess anti-inflammatory properties, opening avenues for its application in pharmaceuticals.

In the field of materials science, 4-Methyl-1,2-Oxazole-3-Carbaldehyde has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

The environmental impact of 4-Methyl-1,2-Oxazole-3-Carbaldehyde has also been studied to ensure its safe handling and disposal. Research indicates that it degrades under specific environmental conditions, though further investigations are required to fully understand its ecological footprint.

In conclusion, 4-Methyl-1,2-Oxazole-3-Carbaldehyde, with its unique chemical structure and diverse reactivity, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, underscoring its importance in modern chemistry.